2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-one

• IUPAC Name: 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C14H26N2O2/c1-14(2,3)13(17)16-8-6-15(7-9-16)12-4-10-18-11-5-12/h12H,4-11H2,1-3H3
• InChI Key: KBWCAHLCGULTNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2CCOCC2
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol
• CAS No.: 2097867-21-3

Description

The compound “2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-one” is an organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and it also contains an oxane (or tetrahydrofuran) ring, which is a common solvent and building block in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of a piperazine ring attached to a propanone group with two methyl groups at the 2-position, and an oxane ring attached to the piperazine.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the piperazine and oxane rings in this compound could influence its solubility, boiling point, and other properties.

Scientific Research Applications

2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine has been studied for its potential applications in biochemistry, pharmacology, and medical research. In biochemistry, 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine has been used as a reagent for the synthesis of a variety of compounds, such as peptides, nucleosides, and amino acids. In pharmacology, 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine has been studied for its potential as an anti-inflammatory and analgesic agent. In medical research, 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine has been studied for its potential as an anticonvulsant and sedative.

Mechanism of Action

The exact mechanism of action of 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine is not yet fully understood. However, it is believed that 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine acts as an agonist at the μ-opioid receptor, which is responsible for mediating the effects of opioid drugs such as morphine. Additionally, 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine is thought to act as an agonist at the 5-HT2A receptor, which is responsible for mediating the effects of serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine have been studied extensively in animal models. In general, 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine has been found to produce antinociceptive, anti-inflammatory, and anxiolytic effects. Additionally, 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine has been found to produce sedative and hypnotic effects in animals.

Advantages and Limitations for Lab Experiments

2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine has several advantages and limitations for use in laboratory experiments. One advantage of 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine is its low cost and easy availability. Additionally, 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine is a relatively stable compound, making it ideal for long-term storage. However, 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine has a relatively short half-life, making it unsuitable for use in experiments that require long-term exposure to the compound.

Future Directions

The potential future directions for 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine are numerous. One potential direction is the development of new and improved synthesis methods for 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine. Additionally, further research into the biochemical and physiological effects of 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine could lead to the discovery of new therapeutic uses for the compound. Furthermore, research into the mechanism of action of 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine could lead to the development of new drugs targeting the μ-opioid and 5-HT2A receptors. Finally, further research into the advantages and limitations of 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine for use in laboratory experiments could lead to the development of new and improved protocols for the use of the compound in experiments.

Synthesis Methods

2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine can be synthesized through a variety of methods. The most common method is the condensation of 1-chloropropane-2,2-diol with piperazine in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide at temperatures between 80-100°C. The reaction product is then purified by recrystallization. This method is simple, cost-effective, and yields high yields of 2,2-dimethyl-1-[4-(oxan-4-yl)piperazin-1-yl]propan-1-oneiperidine.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Without more information, it’s difficult to provide a detailed analysis.